N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide

• Molecular Formula: C16H15F2NO
• Molecular Weight: 275.29 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C16H15F2NO/c1-10(2)11-3-5-12(6-4-11)16(20)19-15-8-7-13(17)9-14(15)18/h3-10H,1-2H3,(H,19,20)
• InChI Key: NDGZQFGOCWWGLP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F

Description

N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide, also known as DFB, is a chemical compound that has shown potential in the field of scientific research. It is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is involved in the perception of pain and temperature. DFB has been studied for its potential use in the treatment of chronic pain and other related conditions.

Mechanism of Action

N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide acts as a selective antagonist of TRPV1, which is a non-selective cation channel that is involved in the perception of pain and temperature. By blocking the activity of TRPV1, N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide can reduce pain and inflammation.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide has been shown to reduce pain and inflammation in animal models. It has also been shown to reduce the release of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide has also been shown to reduce the activity of mast cells, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide has several advantages for use in lab experiments. It is a selective antagonist of TRPV1, which makes it a useful tool for studying the role of TRPV1 in pain and inflammation. N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide is also relatively stable and can be easily synthesized. However, there are also limitations to the use of N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide can also have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide. One potential direction is the development of more selective TRPV1 antagonists that have fewer off-target effects. Another direction is the study of the long-term effects of N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide on pain and inflammation. Additionally, N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide could be studied for its potential use in the treatment of other conditions, such as asthma and inflammatory bowel disease. Overall, N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide has shown potential as a tool for studying the role of TRPV1 in pain and inflammation, and further research is needed to fully understand its potential applications.

Synthesis Methods

N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide can be synthesized using various methods, including the reaction of 2,4-difluoroaniline with 4-isopropylbenzoyl chloride in the presence of a base. Other methods include the reaction of 2,4-difluoroaniline with 4-isopropylbenzoic acid in the presence of a coupling agent or the reaction of 2,4-difluoroaniline with 4-isopropylbenzoyl isothiocyanate in the presence of a base.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide has been studied for its potential use in the treatment of chronic pain and other related conditions. It has been shown to be a selective antagonist of TRPV1, which is involved in the perception of pain and temperature. N-(2,4-difluorophenyl)-4-(propan-2-yl)benzamide has also been studied for its potential use in the treatment of inflammatory bowel disease, asthma, and other conditions.